Cas no 1804288-72-9 (2-Amino-5-(pyridin-4-yl)pyridine-3-methanol)

• Product Name: 2-Amino-5-(pyridin-4-yl)pyridine-3-methanol
• CAS No: 1804288-72-9
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 4914392
• Update Time: 2025-05-25

2-Amino-5-(pyridin-4-yl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• (6-Amino-[3,4'-bipyridin]-5-yl)methanol
• 2-Amino-5-(pyridin-4-yl)pyridine-3-methanol

• Inchi： 1S/C11H11N3O/c12-11-10(7-15)5-9(6-14-11)8-1-3-13-4-2-8/h1-6,15H,7H2,(H2,12,14)
• InChI Key： NZXVTMZAAKUUII-UHFFFAOYSA-N
• SMILES： OCC1C(N)=NC=C(C2C=CN=CC=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 0.7
• Topological Polar Surface Area: 72

Additional information on 2-Amino-5-(pyridin-4-yl)pyridine-3-methanol

Recent Advances in the Study of 2-Amino-5-(pyridin-4-yl)pyridine-3-methanol (CAS: 1804288-72-9)

In recent years, the compound 2-Amino-5-(pyridin-4-yl)pyridine-3-methanol (CAS: 1804288-72-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyridine and pyridine-3-methanol moieties, has shown promising potential in various therapeutic applications. The unique structural features of this molecule make it a valuable candidate for drug development, particularly in the areas of oncology, infectious diseases, and neurological disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-Amino-5-(pyridin-4-yl)pyridine-3-methanol has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that utilizes palladium-catalyzed cross-coupling reactions, achieving a yield of over 85%. This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, the compound's stability under various physiological conditions has been extensively studied, with results indicating high stability in acidic environments, which is advantageous for oral administration.

Biological evaluations of 2-Amino-5-(pyridin-4-yl)pyridine-3-methanol have revealed its potent inhibitory effects on several kinase targets, including EGFR and ALK, which are implicated in various cancers. In vitro studies demonstrated IC50 values in the nanomolar range, suggesting high efficacy. Furthermore, the compound exhibited selective cytotoxicity against cancer cell lines while sparing normal cells, highlighting its potential as a targeted therapy. Recent in vivo studies in murine models have shown significant tumor growth inhibition with minimal adverse effects, paving the way for future clinical trials.

Beyond oncology, this compound has also shown promise in antimicrobial applications. A 2024 study published in Antimicrobial Agents and Chemotherapy reported its effectiveness against multi-drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, a novel approach that could circumvent existing resistance mechanisms. These findings underscore the versatility of 2-Amino-5-(pyridin-4-yl)pyridine-3-methanol and its potential to address unmet medical needs.

In conclusion, 2-Amino-5-(pyridin-4-yl)pyridine-3-methanol (CAS: 1804288-72-9) represents a multifaceted compound with broad therapeutic potential. Recent advancements in its synthesis, coupled with promising preclinical data, position it as a strong candidate for further development. Future research should focus on optimizing its pharmacokinetic properties and exploring combination therapies to maximize its clinical impact. The ongoing studies and emerging data will undoubtedly provide deeper insights into its mechanisms and applications, solidifying its role in modern medicine.